Cas no 54737-45-0 (Benzene, 1-bromo-2-[(1E)-2-phenylethenyl]-)

Benzene, 1-bromo-2-[(1E)-2-phenylethenyl]- structure
54737-45-0 structure
Product Name:Benzene, 1-bromo-2-[(1E)-2-phenylethenyl]-
CAS No:54737-45-0
MF:C14H11Br
MW:259.141143083572
CID:353814
PubChem ID:53814013
Update Time:2025-04-19

Benzene, 1-bromo-2-[(1E)-2-phenylethenyl]- Chemical and Physical Properties

Names and Identifiers

    • Benzene, 1-bromo-2-[(1E)-2-phenylethenyl]-
    • 1-bromo-2-(2-phenylethenyl)benzene
    • DTXSID70706865
    • 1-phenyl-2-(2-bromophenyl)ethylene
    • 54737-45-0
    • FRBANDMAHCQSMS-UHFFFAOYSA-N
    • bromostilbene
    • 1-phenyl-2-(2-bromophenyl)-ethylene
    • Inchi: 1S/C14H11Br/c15-14-9-5-4-8-13(14)11-10-12-6-2-1-3-7-12/h1-11H
    • InChI Key: FRBANDMAHCQSMS-UHFFFAOYSA-N
    • SMILES: BrC1C=CC=CC=1C=CC1C=CC=CC=1

Computed Properties

  • Exact Mass: 258.00443
  • Monoisotopic Mass: 258.00441g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 0
  • Heavy Atom Count: 15
  • Rotatable Bond Count: 2
  • Complexity: 203
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 1
  • XLogP3: 4.9
  • Topological Polar Surface Area: 0Ų

Experimental Properties

  • PSA: 0
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